Cas no 1261645-50-4 (2-(difluoromethoxy)-3-fluorophenylmethanamine)

• Product Name: 2-(difluoromethoxy)-3-fluorophenylmethanamine
• CAS No: 1261645-50-4
• MF: C₈H₈F₃NO
• MW: 191.15043258667
• MDL: MFCD18394977
• CID: 4583719
• PubChem ID: 112692796
• Update Time: 2025-05-20

2-(difluoromethoxy)-3-fluorophenylmethanamine Chemical and Physical Properties

Names and Identifiers

• (2-(Difluoromethoxy)-3-fluorophenyl)methanamine
• [2-(difluoromethoxy)-3-fluorophenyl]methanamine
• 2-(Difluoromethoxy)-3-fluorobenzylamine
• 2-(difluoromethoxy)-3-fluorophenylmethanamine

• MDL： MFCD18394977
• Inchi： 1S/C8H8F3NO/c9-6-3-1-2-5(4-12)7(6)13-8(10)11/h1-3,8H,4,12H2
• InChI Key： BUOXMGCLFIDKNH-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(CN)=C1OC(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 156
• XLogP3: 1.8
• Topological Polar Surface Area: 35.2

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Melting Point: NA
• Boiling Point: 217.8±35.0 °C at 760 mmHg
• Flash Point: 85.5±25.9 °C
• Vapor Pressure: 0.1±0.4 mmHg at 25°C

2-(difluoromethoxy)-3-fluorophenylmethanamine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines

Additional information on 2-(difluoromethoxy)-3-fluorophenylmethanamine

Introduction to 2-(difluoromethoxy)-3-fluorophenylmethanamine (CAS No. 1261645-50-4)

2-(difluoromethoxy)-3-fluorophenylmethanamine, identified by its Chemical Abstracts Service (CAS) number 1261645-50-4, is a fluorinated aromatic amine that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to a class of molecules characterized by the presence of fluorine substituents, which are widely recognized for their ability to enhance metabolic stability, binding affinity, and overall pharmacological activity. The structural motif of 2-(difluoromethoxy)-3-fluorophenylmethanamine consists of a phenyl ring substituted with a difluoromethoxy group at the 2-position and a fluorine atom at the 3-position, coupled with an amine functional group at the methane position. Such a configuration makes it a promising candidate for further exploration in drug discovery and molecular design.

The significance of fluorinated compounds in medicinal chemistry cannot be overstated. Fluorine atoms, being electronegative, can influence the electronic properties of molecules, thereby modulating their interactions with biological targets. In particular, the introduction of fluorine at specific positions in aromatic rings has been shown to improve pharmacokinetic profiles, including bioavailability, metabolic resistance, and tissue distribution. The presence of both difluoromethoxy and fluoro substituents in 2-(difluoromethoxy)-3-fluorophenylmethanamine suggests that this compound may exhibit enhanced binding to biological receptors due to the combined effects of these groups on electron density and steric hindrance.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes and affinities of such compounds with high precision. Studies have demonstrated that fluorinated aromatic amines can serve as effective scaffolds for developing novel therapeutic agents. For instance, derivatives of 2-(difluoromethoxy)-3-fluorophenylmethanamine have been investigated for their potential applications in treating neurological disorders, where precise modulation of receptor interactions is crucial. The amine group in this compound provides a versatile handle for further functionalization, allowing chemists to explore diverse chemical space and optimize pharmacological properties.

In addition to its pharmaceutical potential, 2-(difluoromethoxy)-3-fluorophenylmethanamine may find utility in materials science and agrochemical research. The unique electronic properties conferred by fluorine substitution make this compound an attractive building block for designing advanced materials with tailored optical and electronic characteristics. Furthermore, its structural features could be leveraged in the development of novel pesticides or herbicides, where fluorinated compounds are known to exhibit improved efficacy and environmental stability.

The synthesis of 2-(difluoromethoxy)-3-fluorophenylmethanamine presents both challenges and opportunities for synthetic chemists. The introduction of multiple fluorine atoms requires careful control over reaction conditions to avoid unwanted side products. However, recent methodologies involving transition-metal-catalyzed cross-coupling reactions have made the synthesis of complex fluorinated arylamines more accessible than ever before. These advances have opened up new avenues for exploring the chemical space encompassed by this class of compounds.

From a regulatory perspective, 2-(difluoromethoxy)-3-fluorophenylmethanamine must be handled with appropriate precautions to ensure safety and compliance with good laboratory practices (GLP). While it is not classified as a hazardous material under current regulations, its reactivity with certain chemicals necessitates careful handling in experimental settings. Researchers working with this compound should adhere to established protocols for storage, handling, and disposal to minimize risks.

The future prospects for 2-(difluoromethoxy)-3-fluorophenylmethanamine are promising, given its structural features and potential applications. Ongoing research is focused on expanding its chemical library through novel synthetic routes and exploring its biological activity in greater detail. Collaborative efforts between academic institutions and pharmaceutical companies will be essential in translating these findings into tangible therapeutic benefits for patients worldwide.